Cas no 78806-61-8 (Desonide Isobutyrate)

• Product Name: Desonide Isobutyrate
• CAS No: 78806-61-8
• MF: C₂₈H₃₈O₇
• MW: 486.60
• CID: 5068157
• Update Time: 2025-10-28

Desonide Isobutyrate Chemical and Physical Properties

Names and Identifiers

• Desonide Impurity 3
• Desonide isobutyrate
• Desonide Isobutyrate

• Inchi： 1S/C28H38O7/c1-15(2)24(32)33-14-21(31)28-22(34-25(3,4)35-28)12-19-18-8-7-16-11-17(29)9-10-26(16,5)23(18)20(30)13-27(19,28)6/h9-11,15,18-20,22-23,30H,7-8,12-14H2,1-6H3/t18-,19-,20-,22+,23+,26-,27-,28+/m0/s1
• InChI Key： CQDKKCYTPPECNC-MISXCDDRSA-N
• SMILES： O=C1C=C2[C@]([C@]3([H])[C@](CC2)([H])[C@]2([H])C[C@@]4([C@@](OC(O4)(C)C)([C@]2(C[C@@H]3O)C)C(=O)COC(=O)C(C)C)[H])(C)C=C1

Additional information on Desonide Isobutyrate

Desonide Isobutyrate (CAS No. 78806-61-8): An Overview of Its Properties, Applications, and Recent Research

Desonide Isobutyrate (CAS No. 78806-61-8) is a synthetic corticosteroid derivative that has gained significant attention in the pharmaceutical and dermatological fields due to its potent anti-inflammatory and immunosuppressive properties. This compound is particularly useful in the treatment of various skin conditions, including eczema, psoriasis, and contact dermatitis. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, clinical applications, and recent research advancements of Desonide Isobutyrate.

Chemical Structure and Synthesis

Desonide Isobutyrate is a derivative of desonide, a well-known corticosteroid with a chemical formula of C₂₅H₃₄O₇. The isobutyrate ester modification enhances its stability and bioavailability, making it more effective for topical applications. The synthesis of Desonide Isobutyrate involves several steps, including the esterification of desonide with isobutyric acid. This process ensures that the resulting compound retains the essential pharmacological properties of desonide while improving its therapeutic profile.

Pharmacological Properties

The primary pharmacological properties of Desonide Isobutyrate include its anti-inflammatory and immunosuppressive effects. These properties are mediated through the activation of glucocorticoid receptors (GRs), which are present in various cell types, including immune cells and keratinocytes. Upon binding to GRs, Desonide Isobutyrate modulates the expression of genes involved in inflammation and immune responses, leading to a reduction in symptoms associated with skin conditions.

Clinical Applications

Desonide Isobutyrate is primarily used in the treatment of inflammatory skin disorders. Its efficacy has been demonstrated in numerous clinical trials, where it has shown significant improvements in symptoms such as redness, itching, and scaling. One notable application is in the management of atopic dermatitis, a chronic inflammatory skin condition that affects millions of people worldwide. Clinical studies have shown that topical application of Desonide Isobutyrate can significantly reduce the severity and frequency of atopic dermatitis flare-ups.

In addition to atopic dermatitis, Desonide Isobutyrate has also been used to treat other skin conditions such as psoriasis and contact dermatitis. Its ability to penetrate the skin effectively and exert its anti-inflammatory effects makes it a valuable addition to the dermatologist's arsenal.

Safety and Side Effects

Desonide Isobutyrate is generally well-tolerated when used as directed, it can cause side effects if misused or overused. Common side effects include skin thinning (atrophy), striae (stretch marks), and hypertrichosis (excessive hair growth). Prolonged use may also lead to systemic absorption, which can result in adrenal suppression or other systemic side effects. Therefore, it is crucial for patients to follow their healthcare provider's instructions carefully when using this medication.

Recent Research Advancements

The field of corticosteroid research is continuously evolving, and recent studies have shed new light on the mechanisms of action and potential new applications for Desonide Isobutyrate. One area of interest is its role in modulating the skin microbiome. Emerging evidence suggests that corticosteroids like Desonide Isobutyrate (CAS No. 78806-61-8) can influence the composition and function of the skin microbiome, potentially affecting disease outcomes.                    A study published in the Journal of Investigative Dermatology found that topical application of corticosteroids altered the microbial diversity on the skin surface, which could have implications for treating microbial-associated skin disorders.

Another area of research focuses on the development of novel delivery systems for corticosteroids like Desonide Isobutyrate strong>. Nanotechnology-based delivery systems have shown promise in enhancing the penetration and retention of these compounds in the skin. For example, liposomal formulations have been shown to improve the efficacy and reduce the side effects associated with topical corticosteroid therapy.

FUTURE DIRECTIONS AND CONCLUSIONS strong /> p /> p >The ongoing research into Desonide Isobutyrate strong >and other corticosteroids highlights their potential for addressing a wide range of dermatological conditions beyond their current applications. As our understanding of skin biology and immunology continues to advance,< strong > Desonide Isobutyrate strong >is likely to play an increasingly important role in personalized medicine approaches for treating inflammatory skin disorders.< / p > p >In conclusion,< strong > Desonide Isobutyrate strong >(CAS No. 78806-61-8) represents a significant advancement in topical corticosteroid therapy due to its potent anti-inflammatory properties and improved bioavailability. Its effectiveness in treating various skin conditions has been well-documented through clinical trials and real-world use.< / p > p >As researchers continue to explore new delivery methods and mechanisms of action,< strong > Desonide Isobutyrate strong >is poised to remain a valuable therapeutic option for dermatologists and patients alike.< / p > article > < / response >